![molecular formula C15H19N5 B5302180 4-cyclobutyl-N,6-dimethyl-N-(pyrazin-2-ylmethyl)pyrimidin-2-amine](/img/structure/B5302180.png)
4-cyclobutyl-N,6-dimethyl-N-(pyrazin-2-ylmethyl)pyrimidin-2-amine
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Overview
Description
4-cyclobutyl-N,6-dimethyl-N-(pyrazin-2-ylmethyl)pyrimidin-2-amine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is primarily used in the field of medicinal chemistry and drug discovery due to its unique properties and potential therapeutic effects.
Mechanism of Action
The mechanism of action of 4-cyclobutyl-N,6-dimethyl-N-(pyrazin-2-ylmethyl)pyrimidin-2-amine is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes and proteins that are involved in the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
Studies have shown that this compound can induce cell cycle arrest and apoptosis in cancer cells, leading to their death. It has also been shown to inhibit the migration and invasion of cancer cells, which could potentially prevent the spread of cancer to other parts of the body.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 4-cyclobutyl-N,6-dimethyl-N-(pyrazin-2-ylmethyl)pyrimidin-2-amine in lab experiments is its high potency and specificity towards cancer cells. However, one of the limitations of using this compound is its relatively low solubility in water, which can make it difficult to administer in certain experimental settings.
Future Directions
There are several potential future directions for research involving 4-cyclobutyl-N,6-dimethyl-N-(pyrazin-2-ylmethyl)pyrimidin-2-amine. One area of interest is the development of novel drug delivery systems that can improve the solubility and bioavailability of this compound. Another potential direction is the investigation of its potential use in combination with other drugs or therapies to enhance its therapeutic effects. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in the treatment of various diseases.
Synthesis Methods
The synthesis of 4-cyclobutyl-N,6-dimethyl-N-(pyrazin-2-ylmethyl)pyrimidin-2-amine can be achieved through a multi-step process involving various chemical reactions. One of the most common methods for synthesizing this compound involves the reaction of 4-cyclobutyl-2,6-dimethylpyrimidine with pyrazin-2-ylmethylamine in the presence of a suitable catalyst.
Scientific Research Applications
4-cyclobutyl-N,6-dimethyl-N-(pyrazin-2-ylmethyl)pyrimidin-2-amine has been extensively studied for its potential applications in the field of medicinal chemistry. It has been shown to exhibit significant activity against various types of cancer cells and has also been evaluated for its potential use in the treatment of other diseases such as diabetes and Alzheimer's disease.
properties
IUPAC Name |
4-cyclobutyl-N,6-dimethyl-N-(pyrazin-2-ylmethyl)pyrimidin-2-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H19N5/c1-11-8-14(12-4-3-5-12)19-15(18-11)20(2)10-13-9-16-6-7-17-13/h6-9,12H,3-5,10H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IQXKPRLECYZAEQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC(=N1)N(C)CC2=NC=CN=C2)C3CCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H19N5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
269.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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